ethyl 2-((5-(4-chlorophenyl)-2,2-dioxido-3,5-dihydro-1H-thieno[3,4-c]pyrrol-4-yl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[[5-(4-chlorophenyl)-2,2-dioxo-1,3-dihydrothieno[3,4-c]pyrrol-4-yl]amino]-2-oxoacetate
• InChI: InChI=1S/C16H15ClN2O5S/c1-2-24-16(21)15(20)18-14-13-9-25(22,23)8-10(13)7-19(14)12-5-3-11(17)4-6-12/h3-7H,2,8-9H2,1H3,(H,18,20)
• InChI Key: NFROWKKZRJQILH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=CN1C3=CC=C(C=C3)Cl
• Molecular Formula: C16H15ClN2O5S
• Molecular Weight: 382.8 g/mol

Description

The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air, and is usually purified by distillation immediately before use. Pyrrole is a 5-membered aromatic ring, but the electron density is not evenly distributed due to the electronegative nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrole derivatives are often synthesized using various methods such as the Paal-Knorr Synthesis, the Van Leusen reaction, or the Knorr pyrrole synthesis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also contains a thieno ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

The chemical reactions of this compound are likely to be complex due to the presence of multiple functional groups. Pyrrole compounds are known to undergo electrophilic substitution reactions more readily than other aromatic compounds due to the presence of a nitrogen atom in the ring.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Ethyl 2-((5-(4-chlorophenyl)-2,2-dioxido-3,5-dihydro-1H-thieno[3,4-c]pyrrol-4-yl)amino)-2-oxoacetate and its derivatives play a pivotal role in the synthesis of complex heterocyclic compounds, which are foundational to a broad range of scientific applications. For instance, Bakhite et al. (1995) showcased the transformation of ethyl 3-amino-4-(4-chlorophenyl)-5, 6, 7, 8-tetrahydrothieno[2, 3-b]quinoline-2-carboxylate into its 3-(1-pyrrolyl) derivative, further diversifying into various heterocyclic systems. This synthetic versatility is crucial for creating novel compounds with potential applications in materials science, pharmaceuticals, and chemical biology (Bakhite et al., 1995).

Biological Activity and Drug Design

Derivatives of this compound have been explored for their biological activity, contributing significantly to the development of new pharmaceutical agents. Wang et al. (2010) synthesized new thieno[2,3-d]pyrimidines, exhibiting inhibitory activities against certain plant pathogens, highlighting their potential as agrochemicals (Wang et al., 2010). Similarly, El‐Sayed et al. (2011) investigated 4-(4-chlorophenyl)-3-cyano-6-(thien-2-yl)-1H-pyridin-2-one derivatives for their antitumor and antimicrobial activities, underscoring the therapeutic potential of these compounds (El‐Sayed et al., 2011).

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, synthesis methods, and potential applications in pharmaceuticals or other industries.